Cas no 79763-09-0 (2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)-)

• Product Name: 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)-
• CAS No: 79763-09-0
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 3262525
• PubChem ID: 11264314
• Update Time: 2025-10-29

2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)-
• CHEBI:180009
• LMFA07010190
• 79763-09-0
• (6E)-3,7-dimethyl-8-oxooct-6-en-1-yl acetate
• (E)-3,7-Dimethyl-8-oxooct-6-en-1-yl acetate
• SCHEMBL1300963
• SCHEMBL1300960
• AKOS040694862
• [(E)-3,7-dimethyl-8-oxooct-6-enyl] acetate
• 8-oxo-3,7-Dimethyl-6E-octenyl acetate

• Inchi： 1S/C12H20O3/c1-10(7-8-15-12(3)14)5-4-6-11(2)9-13/h6,9-10H,4-5,7-8H2,1-3H3/b11-6+
• InChI Key： HEUSWAZSUJSVCG-IZZDOVSWSA-N
• SMILES： O(C(C)=O)CCC(C)CC/C=C(/C=O)\C

Computed Properties

• Exact Mass: 212.14124450Da
• Monoisotopic Mass: 212.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)-

Chemical Profile of 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- (CAS No. 79763-09-0)

2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)-, identified by the CAS number 79763-09-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of unsaturated aldehydes with an acetylated side chain, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- features a conjugated system consisting of an octene backbone with acetyloxy and dimethyl substituents. This unique arrangement contributes to its reactivity and makes it a valuable building block in the synthesis of more complex molecules. The presence of the (E)-configuration at the double bond further influences its electronic properties and interaction with biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of unsaturated aldehydes due to their ability to interact with biological targets such as enzymes and receptors. The acetyloxy group in 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- enhances its solubility and stability, making it more suitable for formulation in drug delivery systems. Studies have begun to investigate its role in modulating pathways related to inflammation and oxidative stress, which are key factors in numerous diseases.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of pharmacologically active molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced bioactivity. For instance, derivatives of 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- have shown promise in preclinical trials for their ability to inhibit certain enzymes implicated in metabolic disorders. The acetyloxy moiety plays a crucial role in these interactions by facilitating hydrogen bonding and hydrophobic interactions with target proteins.

The synthesis of 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced techniques such as catalytic hydrogenation and regioselective functionalization have been employed to achieve high yields and purity. These synthetic methodologies are not only critical for producing the compound on an industrial scale but also contribute to the broader field of organic chemistry by demonstrating innovative approaches to constructing complex molecular architectures.

From a biochemical perspective, the compound's interaction with cellular components has been a subject of extensive investigation. The acetyloxy group serves as a recognition site for enzymes that are involved in post-translational modifications, such as acetylation. This has led to hypotheses about its potential role in epigenetic regulation and cellular signaling pathways. Preliminary studies suggest that 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- may influence gene expression by modulating histone deacetylase activity.

The pharmaceutical industry has taken note of these findings and is exploring ways to incorporate 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- into drug development pipelines. Its structural motifs are being adapted to create molecules with improved pharmacokinetic profiles and reduced toxicity. Collaborative efforts between academia and industry are yielding promising results, with several candidates entering advanced stages of preclinical testing.

The environmental impact of synthesizing and utilizing 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- is also being considered. Green chemistry principles are being applied to optimize synthetic routes, minimize waste generation, and reduce energy consumption. These efforts align with global initiatives aimed at sustainable chemical manufacturing and ensure that the compound's benefits can be realized without compromising ecological integrity.

Future research directions include exploring the compound's behavior under different physiological conditions and its potential applications in personalized medicine. Advances in computational chemistry are enabling researchers to predict how 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- will behave within complex biological systems, thereby accelerating the discovery process. This interdisciplinary approach promises to unlock new therapeutic possibilities and deepen our understanding of molecular interactions at the cellular level.

In conclusion, 2-OCTENAL, 8-(ACETYLOXY)-2,6-DIMETHYL-, (E)- (CAS No. 79763-09-0) represents a significant advancement in chemical research with far-reaching implications for medicine and biotechnology. Its unique structure and functional properties make it a valuable asset in both academic laboratories and industrial settings. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in human health.